Cas no 999-08-6 (Propane, 1,2-diisocyanato-)

• Product Name: Propane, 1,2-diisocyanato-
• CAS No: 999-08-6
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 3505869
• PubChem ID: 17801152
• Update Time: 2025-04-21

Propane, 1,2-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,2-diisocyanato-
• 999-08-6
• DTXSID301313665
• SCHEMBL44073
• 1,2-diisocyanatopropane

• Inchi： 1S/C5H6N2O2/c1-5(7-4-9)2-6-3-8/h5H,2H2,1H3
• InChI Key： ZGDSDWSIFQBAJS-UHFFFAOYSA-N
• SMILES： O=C=NC(C)CN=C=O

Computed Properties

• Exact Mass: 126.042927438Da
• Monoisotopic Mass: 126.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų